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Compound of Interest

Compound Name: Sunitinib-d10

Cat. No.: B019961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Sunitinib-d10, a deuterated analog of the multi-targeted tyrosine kinase inhibitor, Sunitinib.

This document is intended for researchers, scientists, and professionals in drug development

who utilize Sunitinib-d10 as an internal standard in pharmacokinetic and bioanalytical studies.

Core Chemical Properties
Sunitinib-d10 is a stable, isotopically labeled form of Sunitinib, designed for use in mass

spectrometry-based quantification assays. The deuterium labeling provides a distinct mass-to-

charge ratio, allowing for its differentiation from the unlabeled Sunitinib while maintaining nearly

identical chemical and physical properties.

Physicochemical Data
The following table summarizes the key physicochemical properties of Sunitinib-d10 in

comparison to its non-deuterated counterpart, Sunitinib.
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Property Sunitinib-d10 Sunitinib

Appearance Yellow Solid[1] Yellow to orange powder[2]

Molecular Formula C₂₂H₁₇D₁₀FN₄O₂[3][4][5][6] C₂₂H₂₇FN₄O₂[7]

Molecular Weight 408.54 g/mol [5][6] 398.47 g/mol

Exact Mass 408.2746 Da[5] 398.2118 Da

Solubility Soluble in DMSO[3]

Soluble in DMSO at 40 mg/mL.

Poorly soluble in ethanol and

water (maximum solubility in

water ~10-50 µM).[8]

pKa (Sunitinib malate)

Not explicitly available,

expected to be similar to

Sunitinib

8.95[2]

LogP 3.99[4]
5.2 (octanol/water at pH 7 for

Sunitinib malate)[2]

Polar Surface Area (PSA) 84.21 Å²[4] 77.2 Å²

Storage Temperature -20°C[3][5] -20°C[8]

Stability ≥ 4 years at -20°C[3]

Stable in oral suspension for at

least 60 days at room

temperature and 4°C.[9][10]

Lyophilized form is stable for

24 months at -20°C.[8]

Mechanism of Action of Sunitinib
Sunitinib is a potent inhibitor of multiple receptor tyrosine kinases (RTKs) implicated in tumor

growth, angiogenesis, and metastatic progression.[7] Its primary targets include Platelet-

Derived Growth Factor Receptors (PDGFRα and PDGFRβ) and Vascular Endothelial Growth

Factor Receptors (VEGFR1, VEGFR2, and VEGFR3).[11][12] By blocking the signaling of

these receptors, Sunitinib disrupts downstream pathways crucial for cancer cell proliferation

and survival, such as the RAS/MAPK and PI3K/AKT pathways.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6507435.htm
https://jurnal.unpad.ac.id/idjp/article/download/37368/pdf
https://www.caymanchem.com/product/22614/sunitinib-d10
https://www.chemsrc.com/en/cas/1126721-82-1_1009663.html
https://www.lgcstandards.com/GG/en/Sunitinib-d10/p/TRC-S820002
https://www.simsonpharma.com/product/sunitinib-d10
https://en.wikipedia.org/wiki/Sunitinib
https://www.lgcstandards.com/GG/en/Sunitinib-d10/p/TRC-S820002
https://www.simsonpharma.com/product/sunitinib-d10
https://www.lgcstandards.com/GG/en/Sunitinib-d10/p/TRC-S820002
https://www.caymanchem.com/product/22614/sunitinib-d10
https://www.cellsignal.com/products/12328/datasheet?images=1&protocol=0
https://jurnal.unpad.ac.id/idjp/article/download/37368/pdf
https://www.chemsrc.com/en/cas/1126721-82-1_1009663.html
https://jurnal.unpad.ac.id/idjp/article/download/37368/pdf
https://www.chemsrc.com/en/cas/1126721-82-1_1009663.html
https://www.caymanchem.com/product/22614/sunitinib-d10
https://www.lgcstandards.com/GG/en/Sunitinib-d10/p/TRC-S820002
https://www.cellsignal.com/products/12328/datasheet?images=1&protocol=0
https://www.caymanchem.com/product/22614/sunitinib-d10
https://pubmed.ncbi.nlm.nih.gov/18577759/
https://www.researchgate.net/publication/5277987_Stability_of_Sunitinib_in_Oral_Suspension
https://www.cellsignal.com/products/12328/datasheet?images=1&protocol=0
https://en.wikipedia.org/wiki/Sunitinib
https://www.researchgate.net/figure/Sunitinibs-mechanism-of-action-Sunitinib-is-an-inhibitor-for-various-tyrosine-kinases_fig3_374027913
https://synapse.patsnap.com/article/what-is-the-mechanism-of-sunitinib-malate
https://www.researchgate.net/figure/Sunitinibs-mechanism-of-action-Sunitinib-is-an-inhibitor-for-various-tyrosine-kinases_fig3_374027913
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sunitinib Signaling Pathway Inhibition

Cell Membrane

Cytoplasm

Nucleus

VEGFR

PI3KRAS

PDGFR c-KIT

Sunitinib

Inhibits Inhibits Inhibits

AKT

mTOR

Cell Proliferation
Angiogenesis

RAF

MEK

ERK

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Sunitinib Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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